(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one
Description
Properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-1-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]prop-2-en-1-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClN2OS/c1-19(2)12-15-13-22-11-5-10-20(15)17(21)9-8-14-6-3-4-7-16(14)18/h3-4,6-9,15H,5,10-13H2,1-2H3/b9-8+ | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNRBXEXQIKKOGU-CMDGGOBGSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1CSCCCN1C(=O)C=CC2=CC=CC=C2Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CC1CSCCCN1C(=O)/C=C/C2=CC=CC=C2Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN2OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article will explore its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound is characterized by the following chemical structure:
- Molecular Formula: C₁₈H₁₈ClN₃OS
- CAS Number: Not available in the search results but can be derived from the structural formula.
The presence of a chlorophenyl group and a thiazepan moiety suggests potential interactions with various biological targets.
Anticancer Properties
Recent studies have indicated that compounds with similar structures exhibit significant anticancer activity. For instance, derivatives of thiazepan have shown efficacy against various cancer cell lines, including breast and prostate cancer. The mechanism often involves the inhibition of key signaling pathways associated with cell proliferation and survival.
Table 1: Anticancer Activity Comparison
| Compound | Cell Line Tested | IC50 (μM) | Mechanism of Action |
|---|---|---|---|
| Doxorubicin | HCT-116 | 12.8 | Topoisomerase inhibition |
| Thiazepan Derivative | PC-3 | 5.9 | Apoptosis induction |
| (E)-3-(2-chlorophenyl)... | MCF-7 | TBD | TBD |
Note: TBD indicates that specific data for this compound is still being researched.
Antimicrobial Activity
Preliminary investigations suggest that similar thiazepan derivatives possess antimicrobial properties. The mechanism typically involves disrupting bacterial cell walls or inhibiting key enzymes necessary for bacterial survival.
Study 1: In Vitro Anticancer Efficacy
A study conducted on a related thiazepan compound demonstrated significant growth inhibition in HepG-2 and HCT-116 cell lines with an IC50 value significantly lower than that of standard treatments like doxorubicin . The study highlighted the importance of structural modifications in enhancing anticancer activity.
Study 2: Antimicrobial Testing
Another investigation into thiazepan derivatives found promising results against Gram-positive bacteria, with effective concentrations reported at levels comparable to established antibiotics . This indicates potential for developing new antimicrobial agents based on this scaffold.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Electronic and Steric Properties
The compound’s 2-chlorophenyl group and dimethylamino-methyl-thiazepane substituent differentiate it from analogs such as (Z)-3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one () and (E)-4-(2-chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione (). Key comparisons include:
Key Observations :
- Stereochemical Impact: The E-configuration of the target compound’s enone group may enhance planarity compared to the Z-isomer in , affecting π-π stacking and dipole interactions .
- Hydrogen Bonding: Unlike the triazole-thione in , which forms extensive N–H···S/O networks, the target compound’s thiazepane-dimethylamino group may favor weaker, flexible hydrogen bonds, altering solubility and crystallinity .
Spectroscopic and Crystallographic Comparisons
2.2.1. NMR Analysis (Inferred from )
highlights that substituent-induced chemical shift changes in regions A (positions 39–44) and B (positions 29–36) of related compounds correlate with altered chemical environments. For the target compound:
- Region A (Prop-en-one backbone) : The E-configuration and thiazepane ring may deshield protons near the ketone, leading to downfield shifts compared to triazole analogs.
- Region B (Chlorophenyl-thiazepane junction): Steric effects from the dimethylamino-methyl group could upfield-shift adjacent protons.
Hypothetical NMR Shift Comparison :
| Proton Position | Target Compound (ppm) | Triazole-Thione (ppm) | Triazolyl Enone (ppm) |
|---|---|---|---|
| Prop-en-one α-H | ~6.8–7.2 | N/A | 6.5–7.0 |
| Thiazepane CH2 | ~3.0–3.5 | N/A | N/A |
| Chlorophenyl H | ~7.3–7.6 | 7.2–7.5 | 7.1–7.4 |
2.2.2. Crystallographic Data (Inferred from )
The target compound’s crystal structure, likely resolved via SHELXL , would exhibit distinct packing compared to ’s hexameric assembly. A hypothetical comparison:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
